N-[(1-ethyl-5-fluoropyrazol-4-yl)methyl]-2,4-dimethylpyrazol-3-amine;hydrochloride

Specification

• Molecular Formula: C11H17ClFN5
• Molecular Weight: 273.74 g/mol
• IUPAC Name: N-[(1-ethyl-5-fluoropyrazol-4-yl)methyl]-2,4-dimethylpyrazol-3-amine;hydrochloride
• Standard InChI: InChI=1S/C11H16FN5.ClH/c1-4-17-10(12)9(7-15-17)6-13-11-8(2)5-14-16(11)3;/h5,7,13H,4,6H2,1-3H3;1H
• Standard InChI Key: LLNWKOMCLQAFET-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)CNC2=C(C=NN2C)C)F.Cl

Introduction

N-[(1-ethyl-5-fluoropyrazol-4-yl)methyl]-2,4-dimethylpyrazol-3-amine; hydrochloride is a chemical compound that belongs to the class of pyrazole derivatives. Pyrazoles are known for their diverse biological activities, including anti-inflammatory and anti-cancer properties, making them significant in pharmacological research.

Molecular Formula and Weight

The molecular formula of N-[(1-ethyl-5-fluoropyrazol-4-yl)methyl]-2,4-dimethylpyrazol-3-amine; hydrochloride is C12H19ClFN5, and its molecular weight is 287.77 g/mol.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. These processes require careful control of reaction conditions such as temperature, pH, and reaction time to ensure high yields and purity of the final product. Analytical techniques like High Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are employed to monitor the progress and confirm the structure of intermediates and final products.

Potential Applications

This compound has potential applications in scientific research, particularly in pharmacology and medicinal chemistry. It represents a promising area for future research aimed at developing therapeutics targeting various diseases influenced by inflammatory processes or uncontrolled cell growth.

Current Research Status

Current research focuses on exploring the biological activities of pyrazole derivatives, including their potential as anti-inflammatory and anti-cancer agents. N-[(1-ethyl-5-fluoropyrazol-4-yl)methyl]-2,4-dimethylpyrazol-3-amine; hydrochloride is part of this broader research effort, with ongoing studies aimed at understanding its specific biological targets and mechanisms of action.

Future Research Directions

Future research should prioritize elucidating the compound's interaction with biological systems, identifying specific molecular targets, and assessing its efficacy and safety in preclinical models. This will involve a combination of biochemical assays, cell culture studies, and potentially in vivo experiments to fully explore its therapeutic potential.